BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,3-Bis(4-
pyridyl)propane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Bis(4-pyridyl)propane

Cat. No.: B096761

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3-Bis(4-pyridyl)propane, a versatile
bipyridyl ligand. It covers its chemical identity, physicochemical properties, synthesis protocols,
and key applications, with a focus on its role in coordination chemistry and materials science.

Nomenclature and Chemical Identity

1,3-Bis(4-pyridyl)propane is a flexible N-donor ligand used extensively in the construction of
coordination polymers and metal-organic frameworks (MOFs). Its propane spacer allows for a
variety of conformational geometries, influencing the architecture of the resulting
supramolecular structures.

The standard identifier for this compound is its IUPAC name.

o I[UPAC Name: 4-(3-pyridin-4-ylpropyl)pyridine[1]

e Common Synonyms: 1,3-Di(4-pyridyl)propane, 4,4'-Trimethylenedipyridine[1][2][3]

« CAS Number: 17252-51-6[1][2][3][21[5][6][7]

The molecule consists of two pyridine rings linked by a central three-carbon (propane) chain.

Caption: Chemical structure of 1,3-Bis(4-pyridyl)propane.
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Physicochemical and Spectroscopic Data

The physical and chemical properties of 1,3-Bis(4-pyridyl)propane are summarized below.

These properties are crucial for its handling, storage, and application in various chemical

reactions.
Property Value Reference
Molecular Formula Ci3H1aN:2 [1112114]
Molecular Weight 198.26 g/mol [1][2]
Appearance White to light yellow powder or ]

crystal

Melting Point 57-60 °C [21[31[7]
Boiling Point 158-162 °C (at 2 Torr) [2][3]
Density 1.066 + 0.06 g/cm? (Predicted) [2][3]
Solubility >29.7 pg/mL in water atpH 7.4 [1]
pKa 6.30 £ 0.10 (Predicted) [3]
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. Key Features and
Technique . Reference
Observations

Spectra available in spectral
databases. Signals correspond

*H NMR e [1][8]
to protons on the pyridine rings

and the propane bridge.

Spectra available in spectral
databases. Confirms the

13C NMR [1]
carbon skeleton of the

molecule.

3066, 2926, 2854 (C-H
stretching); 1614, 1558, 1504
FT-IR (KB, cm-Y) (aromatic C=C and C=N 8]
stretching); 1425 (CH:z
bending); 813 (C-H out-of-

plane bending).

Molecular ion peak (m/z) at
GC-MS 198, with major fragment ions [1]
at 106 and 93.

Synthesis and Experimental Protocols

1,3-Bis(4-pyridyl)propane is primarily used as a building block or ligand in more complex
syntheses. Below is a detailed protocol for its use in the synthesis of an octahedral rhenium
cluster complex, which illustrates its role as a coordinating ligand.

This procedure details the synthesis of a rhenium cluster complex where 1,3-Bis(4-
pyridyl)propane (bpp) acts as an apical ligand.[8]

Materials:
e Csa[ResSsCls]-2H20 (precursor, 0.200 g, 0.09 mmol)

e 1,3-Bis(4-pyridyl)propane (bpp) (0.2 g, 1.01 mmol)
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Deionized water (3 mL)

Acetonitrile (10 mL)

Diethyl ether (45 mL)

Glass ampule

Procedure:

A solution of Csa[ResSsCls]-2H20 and a significant excess of 1,3-bis(4-pyridyl)propane in 3
mL of water is prepared and placed into a glass ampule.

The ampule is sealed under vacuum and heated in a furnace to 160 °C.

The reaction mixture is maintained at this temperature for 24 hours and then allowed to cool
to room temperature at a natural rate.

The target product separates as a red oil at the bottom of the ampule.

The aqueous supernatant is carefully decanted and removed.

The remaining red oil is dissolved in 10 mL of acetonitrile.

Diethyl ether is slowly added to the acetonitrile solution to precipitate the product as a
powder.

The resulting powder is collected by filtration, washed with three 15 mL portions of diethyl
ether, and subsequently dried in air.

Expected Yield: 0.208 g (98%)[8]

Final Product:
trans-[RecSa(bpp)«Clz]

Water
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Caption: Workflow for the synthesis of a rhenium cluster using bpp.

Applications and Research Interest

1,3-Bis(4-pyridyl)propane’s primary utility lies in supramolecular chemistry and materials
science, where its flexible nature is highly valued.

» Coordination Polymers and MOFs: The propane linker provides conformational flexibility,
allowing it to bridge metal centers at various angles and distances. This property has been
exploited to construct diverse coordination polymers with different dimensionalities and
potential applications in gas storage and catalysis.[6]

e Ligand in Cluster Chemistry: As demonstrated in the protocol above, it serves as an apical
ligand in the synthesis of complex metal clusters. The separation of the pyridine rings'
electronic systems by the propane spacer has a significant effect on the electrochemical and
spectroscopic properties of the resulting cluster complexes.[8]

 Liquid Crystalline Materials: It is a key component in the synthesis of ligand-bridged
dicobaloximes. Preliminary studies indicate that these complex molecules may exhibit
smectic-G mesophases, a type of liquid crystal phase, which is influenced by the flexible
spacer of the bpp ligand.[9]

o Chemical Intermediate: It is used in the manufacturing of other basic organic chemicals.[1][2]

Biological Activity and Drug Development Context

Direct biological activity data for 1,3-Bis(4-pyridyl)propane is not extensively reported in the
literature. However, the pyridine nucleus is a fundamental scaffold in medicinal chemistry,
present in numerous therapeutic agents with a wide range of activities.[10]

While research has focused on its derivatives, such as pyridinyl propanediols for potential
anticancer applications, 1,3-Bis(4-pyridyl)propane itself is more recognized for its structural
role in creating larger, metal-containing complexes rather than as a standalone bioactive agent.
[10][11] Its use in forming dicobaloxime complexes, which are related to Vitamin Bi2
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derivatives, suggests a potential, though unexplored, avenue for research in bioinorganic
chemistry.[11]
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Caption: Role of 1,3-Bis(4-pyridyl)propane in materials synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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